Cas no 385378-70-1 (4-Bromo-N-(2-chloroethyl)benzenesulfonamide)

• Product Name: 4-Bromo-N-(2-chloroethyl)benzenesulfonamide
• CAS No: 385378-70-1
• MF: C₈H₉BrClNO₂S
• MW: 298.584559202194
• MDL: MFCD00666093
• CID: 1038993
• PubChem ID: 293160
• Update Time: 2025-11-01

4-Bromo-N-(2-chloroethyl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-N-(2-chloroethyl)benzenesulfonamide
• 4-Bromo-N-(2-chloroethyl)benzenesulfomide
• AC1L6JKU
• ACMC-209j0q
• ANW-28920
• CTK8B1591
• MolPort-001-521-884
• NSC159483
• ST065373
• STK164593
• 385378-70-1
• NSC-159483
• benzenesulfonamide, 4-bromo-N-(2-chloroethyl)-
• DTXSID90303638
• MFCD00666093
• ALBB-023094
• LS-07205
• CS-0210302
• AKOS003287218
• 4-bromo-N-(2-chloroethyl)benzene-1-sulfonamide

• MDL： MFCD00666093
• Inchi： 1S/C8H9BrClNO2S/c9-7-1-3-8(4-2-7)14(12,13)11-6-5-10/h1-4,11H,5-6H2
• InChI Key： IQQUVNLTSMUXLK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)S(NCCCl)(=O)=O

Computed Properties

• Exact Mass: 296.92300
• Monoisotopic Mass: 296.92259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• PSA: 54.55000
• LogP: 3.43790

Additional information on 4-Bromo-N-(2-chloroethyl)benzenesulfonamide

Comprehensive Overview of 4-Bromo-N-(2-chloroethyl)benzenesulfonamide (CAS No. 385378-70-1)

4-Bromo-N-(2-chloroethyl)benzenesulfonamide (CAS No. 385378-70-1) is a specialized sulfonamide derivative with significant applications in pharmaceutical and chemical research. This compound, characterized by its bromobenzene and chloroethyl functional groups, is widely utilized in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its unique structural properties and potential in drug discovery.

The growing interest in sulfonamide-based compounds stems from their versatility in medicinal chemistry. 4-Bromo-N-(2-chloroethyl)benzenesulfonamide is often explored for its role in designing enzyme inhibitors and receptor modulators. Its CAS No. 385378-70-1 serves as a critical identifier in chemical databases, ensuring accurate sourcing and regulatory compliance. Recent trends highlight its relevance in targeted drug delivery and small-molecule therapeutics, aligning with the demand for precision medicine.

From a synthetic perspective, this compound’s brominated aromatic ring and chloroethyl side chain offer diverse reactivity, making it a valuable intermediate. Laboratories frequently inquire about its purity standards, storage conditions, and handling protocols, reflecting the need for reliable technical data. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify its structural integrity, ensuring consistency in research outcomes.

Environmental and safety considerations are also pivotal when working with 4-Bromo-N-(2-chloroethyl)benzenesulfonamide. While not classified as hazardous under standard guidelines, proper laboratory practices are recommended to mitigate risks. The compound’s stability under varying pH conditions and solubility profiles are frequently studied to optimize its use in aqueous or organic systems.

In the context of intellectual property, CAS No. 385378-70-1 appears in patents related to anticancer agents and anti-inflammatory drugs, underscoring its commercial potential. The rise of AI-driven drug discovery has further amplified interest in such compounds, as computational models predict their interactions with biological targets. This synergy between traditional synthesis and digital innovation positions 4-Bromo-N-(2-chloroethyl)benzenesulfonamide as a focal point in modern chemistry.

For procurement, suppliers emphasize batch-to-batch consistency and documentation transparency, addressing the stringent requirements of academic and industrial buyers. The compound’s cost-effectiveness compared to analogous derivatives also makes it a preferred choice for large-scale applications. As regulatory frameworks evolve, compliance with REACH and GMP standards remains a key discussion topic among stakeholders.

Looking ahead, the demand for high-purity sulfonamides like 4-Bromo-N-(2-chloroethyl)benzenesulfonamide is expected to rise, driven by advancements in personalized medicine and green chemistry. Its role in catalysis and material science further expands its utility beyond traditional domains. By integrating sustainable synthesis methods, researchers aim to reduce the environmental footprint of such compounds while maintaining efficacy.